Cas no 139366-09-9 (4-Quinolinecarboxylic acid, 3-[(5-chloro-2-methylphenyl)thio]-2-methyl-)

4-Quinolinecarboxylic acid, 3-[(5-chloro-2-methylphenyl)thio]-2-methyl- structure
139366-09-9 structure
Product Name:4-Quinolinecarboxylic acid, 3-[(5-chloro-2-methylphenyl)thio]-2-methyl-
CAS No:139366-09-9
MF:C18H14ClNO2S
MW:343.827262401581
CID:1267572
Update Time:2024-08-03

4-Quinolinecarboxylic acid, 3-[(5-chloro-2-methylphenyl)thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 3-[(5-chloro-2-methylphenyl)thio]-2-methyl-
    • Inchi: 1S/C18H14ClNO2S/c1-10-7-8-12(19)9-15(10)23-17-11(2)20-14-6-4-3-5-13(14)16(17)18(21)22/h3-9H,1-2H3,(H,21,22)
    • InChI Key: WSTBFMFTKFRCFH-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(C(O)=O)=C(SC2=CC(Cl)=CC=C2C)C=1C

Computed Properties

  • Exact Mass: 343.04352

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 458.1±45.0 °C(Predicted)
  • PSA: 50.19
  • pka: 0.74±0.10(Predicted)
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